Cas no 1121586-36-4 (3,5-Difluorophenyltert-butylether)

• Product Name: 3,5-Difluorophenyltert-butylether
• CAS No: 1121586-36-4
• MF: C₁₀H₁₂F₂O
• MW: 186.20
• CID: 5016848
• PubChem ID: 53484259
• Update Time: 2024-02-29

3,5-Difluorophenyltert-butylether Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluorophenyltert-butylether
• Benzene, 1-(1,1-dimethylethoxy)-3,5-difluoro-
• 1-(tert-butoxy)-3,5-difluorobenzene

• Inchi： 1S/C10H12F2O/c1-10(2,3)13-9-5-7(11)4-8(12)6-9/h4-6H,1-3H3
• InChI Key： NNLSBXRITUAKSD-UHFFFAOYSA-N
• SMILES： C1(OC(C)(C)C)=CC(F)=CC(F)=C1

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers